[(2,3-Dimethylphenyl)carbamoyl]methyl 6-chloropyridine-3-carboxylate

• IUPAC Name: [2-(2,3-dimethylanilino)-2-oxoethyl] 6-chloropyridine-3-carboxylate
• InChI: InChI=1S/C16H15ClN2O3/c1-10-4-3-5-13(11(10)2)19-15(20)9-22-16(21)12-6-7-14(17)18-8-12/h3-8H,9H2,1-2H3,(H,19,20)
• InChI Key: OGWQTCBVDAORHV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)COC(=O)C2=CN=C(C=C2)Cl)C
• Molecular Formula: C16H15ClN2O3
• Molecular Weight: 318.75 g/mol

Description

This compound is a chemical substance with the molecular formula C16H14Cl2N2O3. It is a derivative of pyridine, which is a basic heterocyclic organic compound similar to benzene and pyrrole but with one CH group replaced by nitrogen.

Synthesis Analysis

The synthesis of this compound could potentially involve Suzuki–Miyaura (SM) cross-coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction. This process uses a variety of organoboron reagents, which are relatively stable, readily prepared, and generally environmentally benign. Another potential method for the synthesis of this compound could involve the catalytic protodeboronation of alkyl boronic esters.

Chemical Reactions Analysis

As mentioned earlier, this compound could potentially be synthesized using Suzuki–Miyaura cross-coupling or catalytic protodeboronation of alkyl boronic esters. These reactions involve the formation of carbon–carbon bonds and the transfer of organic groups from boron to palladium.

Future Directions

The future directions for the use of this compound could potentially involve its use in the synthesis of other compounds, given its potential role in Suzuki–Miyaura cross-coupling and catalytic protodeboronation of alkyl boronic esters. Additionally, its potential use in the synthesis of fluoro substituted 6-phenylnicotinamide and retinoid x receptor (RXR) ligands suggests possible applications in pharmaceutical research.